2-[4-bromo-2-(trifluoromethyl)phenyl]-1H-imidazole-5-carbaldehyde

• Molecular Formula: C11H6BrF3N2O
• Molecular Weight: 319.08 g/mol
• IUPAC Name: 2-[4-bromo-2-(trifluoromethyl)phenyl]-1H-imidazole-5-carbaldehyde
• InChI: InChI=1S/C11H6BrF3N2O/c12-6-1-2-8(9(3-6)11(13,14)15)10-16-4-7(5-18)17-10/h1-5H,(H,16,17)
• InChI Key: CSWJYUCRWOVVGJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)C(F)(F)F)C2=NC=C(N2)C=O

Description

2-[4-Bromo-2-(trifluoromethyl)phenyl]-1H-imidazole-5-carbaldehyde is a heterocyclic compound featuring an imidazole core substituted at position 2 with a 4-bromo-2-(trifluoromethyl)phenyl group and at position 5 with a formyl (aldehyde) moiety. This structure combines electron-withdrawing groups (bromo, trifluoromethyl) with a reactive aldehyde, making it a versatile intermediate in medicinal chemistry and materials science. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the aldehyde enables covalent interactions (e.g., Schiff base formation) with biological targets or polymers .

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Molecular Weight	Key Features	Biological/Physical Properties
Target Compound	4-bromo-2-(trifluoromethyl)phenyl	333.08 (calc)	Bromo, CF₃, aldehyde	High lipophilicity; reactive aldehyde for covalent binding
1-Benzyl-4-chloro-2-(4-bromophenyl)-1H-imidazole-5-carbaldehyde ()	Benzyl, 4-bromophenyl, Cl	375.65	Bulky benzyl, chloro	Increased steric hindrance; altered solubility
1-{4-Chloro-2-[2-(2-fluorophenyl)-1,3-dithiolan-2-yl]phenyl}-2-methyl-1H-imidazole-5-carbaldehyde ()	Dithiolane, F, Cl, methyl	~450 (est.)	Dithiolane ring, F substituent	Enhanced crystal stability via C–H⋯S interactions; potential for redox activity
2-(Pyridin-4-yl)-1H-imidazole-5-carbaldehyde ()	Pyridine	173.18	Pyridine ring	Improved solubility via hydrogen bonding; reduced electrophilicity
5-[4-Bromo-2-(2-chloro-6-fluorophenyl)-1H-imidazol-5-yl]-2-{[4-(trifluoromethyl)phenyl]ethynyl}pyridine ()	Ethynyl, pyridine, CF₃, Br, Cl, F	520.70	Ethynyl linkage, pyridine	Extended conjugation for electronic applications; high molecular weight

Key Observations

Substituent Effects on Reactivity and Binding: The trifluoromethyl group in the target compound enhances lipophilicity and metabolic resistance compared to non-fluorinated analogs (e.g., pyridine-substituted imidazole in ) . The aldehyde group enables covalent interactions (e.g., with cysteine residues in enzymes), contrasting with the unreactive benzyl group in , which primarily affects steric bulk .

Crystallographic and Stability Properties :

• The dithiolane-containing analog () exhibits weak C–H⋯S interactions (3.5185 Å), stabilizing its crystal lattice. This contrasts with the target compound, where bromo and CF₃ groups likely promote π-π stacking .

The pyridine-substituted derivative () may exhibit reduced cytotoxicity due to improved solubility, a trade-off against the target compound’s higher reactivity .

Synthetic Considerations :

• Synthesis of the target compound likely follows protocols similar to , where aldehydes are condensed with diamine intermediates under nitrogen. The trifluoromethyl and bromo substituents may require specialized precursors (e.g., bromo-CF₃-phenylaldehydes) .